Cas no 62397-71-1 (1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis-)

1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis- structure
62397-71-1 structure
Product Name:1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis-
CAS No:62397-71-1
MF:C16H28N2O2
MW:280.405724525452
CID:446350
PubChem ID:71386826
Update Time:2025-04-19

1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine, 4,4'-[(2,5-dimethyl-1,4-phenylene)bis(oxy)]bis-
    • 4-[4-(4-aminobutoxy)-2,5-dimethylphenoxy]butan-1-amine
    • 4,4'-[(2,5-Dimethyl-1,4-phenylene)bis(oxy)]di(butan-1-amine)
    • 62397-71-1
    • DTXSID10808978
    • Inchi: 1S/C16H28N2O2/c1-13-11-16(20-10-6-4-8-18)14(2)12-15(13)19-9-5-3-7-17/h11-12H,3-10,17-18H2,1-2H3
    • InChI Key: JDSVNMZYMYMITC-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C)C(=CC=1C)OCCCCN)CCCCN

Computed Properties

  • Exact Mass: 280.21524
  • Monoisotopic Mass: 280.215078140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.5
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